Desmethyltrimipramine

Description

Desmethyltrimipramine, also known as Nortrimipramine, is a metabolite of trimipramine, a tricyclic antidepressant (TCA) . Trimipramine, marketed under the brand name Surmontil, is used to treat depression and has sedative, anxiolytic, and weak antipsychotic effects, making it useful for insomnia, anxiety disorders, and psychosis . Desmethyltrimipramine is created when trimipramine is demethylated, meaning a methyl group is removed from its side chain .

Desmethyltrimipramine has a molecular formula of C19H24N2 and a molecular weight of 280.4 g/mol . It is also known by several other names, including N-Desmethyltrimipramine and N-Demethyl Trimipramine . TCAs similar to trimipramine include imipramine, desipramine, and clomipramine . Trimipramine is a tertiary amine TCA, while desmethyltrimipramine is a secondary amine . Research indicates that desmethyltrimipramine is an active metabolite of trimipramine .

Trimipramine and desipramine are similar compounds used to treat depression . Trimipramine is a tertiary amine TCA, while desipramine is a secondary amine TCA. Both drugs affect neurotransmitters in the brain, but they have slightly different mechanisms of action and side effect profiles .

• CAS No.: 2293-21-2
• Product Name: Desmethyltrimipramine
• Molecular Formula: C19H24N2
• Molecular Weight: 280.4 g/mol
• IUPAC Name: 3-(5,6-dihydrobenzo[b][1]benzazepin-11-yl)-N,2-dimethylpropan-1-amine
• Standard InChI: InChI=1S/C19H24N2/c1-15(13-20-2)14-21-18-9-5-3-7-16(18)11-12-17-8-4-6-10-19(17)21/h3-10,15,20H,11-14H2,1-2H3
• Standard InChIKey: FUEUKSCRQNPXKS-UHFFFAOYSA-N
• SMILES: CC(CNC)CN1C2=CC=CC=C2CCC3=CC=CC=C31
• Canonical SMILES: CC(CNC)CN1C2=CC=CC=C2CCC3=CC=CC=C31
• Appearance: Light Brown Oil
• Purity: > 95%
• Synonyms: 10,11-Dihydro-N,β-dimethyl-5H-dibenz[b,f]azepine-5-propanamine; Desmethyltrimipramine; Monodemethyltrimiprimine; Monodesmethyltrimipramine; N-Desmethyltrimipramine; Nortrimipramine
• PubChem Compound: 160632
• Last Modified: Aug 15 2023